Cas no 952022-28-5 (2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane)

• Product Name: 2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane
• CAS No: 952022-28-5
• MF: C₁₁H₁₇BO₂S
• MW: 224.127482175827
• CID: 6940965
• PubChem ID: 24763720
• Update Time: 2025-05-06

2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 952022-28-5
• CS-0439119
• 2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane

• Inchi： 1S/C11H17BO2S/c1-8-5-10(9(2)15-8)12-13-6-11(3,4)7-14-12/h5H,6-7H2,1-4H3
• InChI Key： DBAOACWEYQGISE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(B2OCC(C)(C)CO2)=C1C

Computed Properties

• Exact Mass: 224.1042311Da
• Monoisotopic Mass: 224.1042311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų